3,3'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl

• IUPAC Name: 4,4,5,5-tetramethyl-2-[3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]phenyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C24H32B2O4/c1-21(2)22(3,4)28-25(27-21)19-13-9-11-17(15-19)18-12-10-14-20(16-18)26-29-23(5,6)24(7,8)30-26/h9-16H,1-8H3
• InChI Key: CDDAYWROTQQONU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)C3=CC=CC(=C3)B4OC(C(O4)(C)C)(C)C
• Molecular Formula: C24H32B2O4
• Molecular Weight: 406.1 g/mol

Description

“3,3’-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1’-biphenyl” is a chemical compound with the molecular formula C24H32B2O4 and a molecular weight of 406.14. It is also known as 3,3’-Biphenyldiboronic Acid Bis (pinacol) Ester.

Molecular Structure Analysis

The molecular structure of this compound consists of two phenyl rings (biphenyl) each attached to a boron atom. Each boron atom is part of a dioxaborolane ring, which also includes two oxygen atoms and a carbon atom. The carbon atom is part of a tetramethyl group.

Physical And Chemical Properties Analysis

This compound is a solid at 20°C. It appears as a white to light yellow powder or crystal. . It has a melting point range of 165.0 to 169.0°C.

Scientific Research Applications

Catalysis and Chemical Synthesis

3,3'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl plays a significant role in catalytic processes and chemical synthesis. For instance, it is involved in the diboration of bis(4-methoxyphenyl)ethyne catalyzed by diboron compounds, yielding compounds with a cis arrangement of boronate ester substituents, which are crucial intermediates in organic synthesis (Clegg et al., 1996). Moreover, the compound is pivotal in the Pd-catalyzed borylation of arylbromides, a process that enhances the borylation efficiency, especially for arylbromides bearing sulfonyl groups (Takagi & Yamakawa, 2013).

Polymer Science and Materials

This compound is integral in the development of deeply colored polymers with applications in material science. Its involvement in the polycondensation processes leads to polymers that are soluble in common organic solvents, demonstrating its versatility in material fabrication (Welterlich, Charov, & Tieke, 2012). The synthesis of conjugated polymers, particularly for semiconducting applications, also heavily relies on this compound, showcasing its role in advancing electronic material technologies (Kawashima et al., 2013).

Molecular Structure Analysis and Computational Studies

The compound's molecular structure and properties have been extensively studied through crystallographic, spectroscopic, and computational analyses. These studies reveal not only the detailed structural configurations of the compound but also its electronic properties, providing insights into its reactivity and potential applications in various fields (Huang et al., 2021).